Cas no 2228141-89-5 (tert-butyl N-4-fluoro-3-(pyrrolidin-3-yl)phenylcarbamate)

• Product Name: tert-butyl N-4-fluoro-3-(pyrrolidin-3-yl)phenylcarbamate
• CAS No: 2228141-89-5
• MF: C₁₅H₂₁FN₂O₂
• MW: 280.337847471237
• CID: 6493631
• PubChem ID: 165829071
• Update Time: 2025-05-19

tert-butyl N-4-fluoro-3-(pyrrolidin-3-yl)phenylcarbamate Chemical and Physical Properties

Names and Identifiers

• tert-butyl N-4-fluoro-3-(pyrrolidin-3-yl)phenylcarbamate
• tert-butyl N-[4-fluoro-3-(pyrrolidin-3-yl)phenyl]carbamate
• 2228141-89-5
• EN300-1883501

• Inchi： 1S/C15H21FN2O2/c1-15(2,3)20-14(19)18-11-4-5-13(16)12(8-11)10-6-7-17-9-10/h4-5,8,10,17H,6-7,9H2,1-3H3,(H,18,19)
• InChI Key： XYMRYKRBKNWLOI-UHFFFAOYSA-N
• SMILES： FC1=CC=C(C=C1C1CNCC1)NC(=O)OC(C)(C)C

Computed Properties

• Exact Mass: 280.15870608g/mol
• Monoisotopic Mass: 280.15870608g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 20
• Rotatable Bond Count: 4
• Complexity: 343
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 50.4Ų

Additional information on tert-butyl N-4-fluoro-3-(pyrrolidin-3-yl)phenylcarbamate

Introduction to Tert-butyl N-4-fluoro-3-(pyrrolidin-3-yl)phenylcarbamate (CAS No. 2228141-89-5)

Tert-butyl N-4-fluoro-3-(pyrrolidin-3-yl)phenylcarbamate, with the chemical formula corresponding to its CAS number 2228141-89-5, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical research and development. This compound belongs to the class of carbamates, which are known for their diverse biological activities and potential therapeutic applications. The structural features of this molecule, particularly the presence of a tert-butyl group, a fluorine atom, and a pyrrolidin-3-yl moiety, contribute to its unique chemical properties and make it a subject of interest for further investigation.

The synthesis and characterization of Tert-butyl N-4-fluoro-3-(pyrrolidin-3-yl)phenylcarbamate involve meticulous attention to detail to ensure high purity and yield. The introduction of the fluoro substituent in the phenyl ring is particularly noteworthy, as fluorine atoms can significantly influence the metabolic stability and pharmacokinetic profiles of pharmaceutical compounds. This modification often enhances the binding affinity of the molecule to its target receptors, making it a valuable scaffold for drug design.

In recent years, there has been a growing interest in the development of novel carbamate-based drugs due to their broad spectrum of biological activities. Tert-butyl N-4-fluoro-3-(pyrrolidin-3-yl)phenylcarbamate has been explored in various preclinical studies for its potential applications in treating neurological disorders, inflammation, and other diseases. The combination of the tert-butyl group and the pyrrolidin-3-yl moiety appears to enhance the compound's solubility and bioavailability, which are critical factors for effective drug delivery.

The role of fluorine in medicinal chemistry cannot be overstated. The introduction of a fluorine atom into a molecular structure can alter its electronic properties, leading to improved metabolic stability and enhanced binding interactions with biological targets. In the case of Tert-butyl N-4-fluoro-3-(pyrrolidin-3-yl)phenylcarbamate, the fluorine atom is strategically positioned to interact with specific amino acid residues in protein targets, thereby modulating their activity. This has led to promising results in early-stage clinical trials, where the compound has shown potential in inhibiting key enzymes involved in disease pathways.

The pyrrolidin ring is another critical feature of this compound that contributes to its pharmacological properties. Pyrrolidine derivatives are known for their ability to cross the blood-brain barrier and interact with central nervous system (CNS) receptors. The presence of the pyrrolidin-3-yl group in Tert-butyl N-4-fluoro-3-(pyrrolidin-3-yl)phenylcarbamate suggests that it may have neuropharmacological applications. Indeed, preliminary studies have indicated that this compound exhibits promising effects on neurotransmitter systems relevant to conditions such as depression and anxiety.

The tert-butyl group serves multiple purposes in this molecular structure. It not only enhances the lipophilicity of the compound but also provides steric hindrance that can prevent unwanted interactions with non-target sites. This dual functionality makes Tert-butyl N-4-fluoro-3-(pyrrolidin-3-yl)phenylcarbamate an attractive candidate for further development as a therapeutic agent. The combination of these structural elements results in a molecule with balanced pharmacokinetic properties, including adequate solubility, bioavailability, and metabolic stability.

In conclusion, Tert-butyl N-4-fluoro-3-(pyrrolidin-3-y l)phen ylcarbamat e (CAS No. 2228141 -89 -5) represents an exciting advancement in pharmaceutical chemistry. Its unique structural features and demonstrated biological activities make it a promising candidate for treating various diseases. As research continues to uncover new therapeutic applications for this compound, it is likely that we will see further developments in its use as a lead compound or an active pharmaceutical ingredient (API). The ongoing exploration of its pharmacological profile will provide valuable insights into its potential as a next-generation therapeutic agent.